Cas no 1213042-42-2 ((R)-6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride)

• Product Name: (R)-6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride
• CAS No: 1213042-42-2
• MF: C₁₀H₁₂FN
• MW: 165.21
• MDL: MFCD14562191
• CID: 5088172
• Update Time: 2025-06-08

(R)-6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride
• (R)-6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine

• MDL： MFCD14562191
• Inchi： 1S/C10H12FN/c11-9-3-1-8-6-10(12)4-2-7(8)5-9/h1,3,5,10H,2,4,6,12H2/t10-/m1/s1
• InChI Key： DFJWRBBRNOCYRE-SNVBAGLBSA-N
• SMILES： C1C2=C(C=C(F)C=C2)CC[C@H]1N

Additional information on (R)-6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride

Introduction to (R)-6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine Hydrochloride (CAS No. 1213042-42-2)

(R)-6-Fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and pharmacological properties. This compound, identified by the CAS number 1213042-42-2, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. Its molecular structure, featuring a fluoro-substituted tetrahydronaphthalene core and an amine group, makes it a versatile intermediate for synthesizing various bioactive molecules.

The< strong>fluoro substituent at the 6-position of the tetrahydronaphthalene ring plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution. These characteristics make (R)-6-fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride a valuable building block for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing innovative drugs targeting neurological and cardiovascular diseases. The< strong>tetrahydronaphthalen scaffold is particularly interesting in this context due to its structural similarity to several known bioactive compounds. Studies have demonstrated that derivatives of tetrahydronaphthalenes exhibit promising activities in modulating neurotransmitter systems and inhibiting key enzymes involved in cardiovascular pathologies.

The< strong>amine group in the compound not only contributes to its solubility but also serves as a site for further functionalization. This flexibility allows chemists to attach various pharmacophores or modify the existing structure to enhance specific biological activities. For instance, modifications at the 2-position of the tetrahydronaphthalene ring have been explored for their potential in treating central nervous system disorders.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of (R)-6-fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride. These techniques have enabled researchers to predict binding interactions with target proteins with high accuracy, facilitating the design of more effective drug candidates. The< strong>hydrochloride salt form of the compound enhances its stability and bioavailability, making it an attractive candidate for preclinical and clinical studies.

The synthesis of (R)-6-fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The use of chiral auxiliaries or catalysts ensures the retention of the (R) configuration at the amine group, which is critical for achieving optimal pharmacological activity. Recent reports highlight novel synthetic routes that improve yield and purity while reducing environmental impact.

In conclusion, (R)-6-fluoro-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an ideal candidate for further investigation into treating neurological and cardiovascular disorders. As research continues to uncover new applications for this compound, it is expected to play a pivotal role in the development of next-generation therapeutics.